Cas no 127680-76-6 (2-(Propylamino)isonicotinonitrile)

• Product Name: 2-(Propylamino)isonicotinonitrile
• CAS No: 127680-76-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD09937284
• CID: 1034338
• PubChem ID: 14640849
• Update Time: 2025-04-20

2-(Propylamino)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Propylamino)isonicotinonitrile
• 2-(propylamino)pyridine-4-carbonitrile
• AGN-PC-0022DL
• AK131573
• KB-15899
• RL01366
• SCHEMBL18720521
• DB-312914
• J-506565
• DTXSID30562489
• 127680-76-6
• SB54224
• AKOS000182093

• MDL： MFCD09937284
• Inchi： 1S/C9H11N3/c1-2-4-11-9-6-8(7-10)3-5-12-9/h3,5-6H,2,4H2,1H3,(H,11,12)
• InChI Key： YHKNUWNZUPWCKX-UHFFFAOYSA-N
• SMILES： N(C1C=C(C#N)C=CN=1)CCC

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives